Cas no 1212119-90-8 ((1S)-1-4-(2-methylpropoxy)phenylethan-1-amine)

• Product Name: (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine
• CAS No: 1212119-90-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD08057525
• CID: 4685985
• Update Time: 2025-10-30

(1S)-1-4-(2-methylpropoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-isobutoxyphenyl)ethanamine
• (S)-1-(4-Isobutoxyphenyl)ethylamine
• NE62405
• (S)-1-(4-Isobutoxy-phenyl)-ethylamine
• (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine

• MDL： MFCD08057525
• Inchi： 1S/C12H19NO/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9-10H,8,13H2,1-3H3/t10-/m0/s1
• InChI Key： BZNMSGYKWGSJBS-JTQLQIEISA-N
• SMILES： O(C1C=CC(=CC=1)[C@H](C)N)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 286.7±23.0 °C at 760 mmHg
• Flash Point: 118.7±15.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1S)-1-4-(2-methylpropoxy)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine

Compound CAS No. 1212119-90-8: (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine

The compound (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine with CAS No. 1212119-90-8 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry, with the (S)-configuration at the chiral center, and its functional groups, including an amino group and a substituted phenoxy group. The presence of these groups imparts versatile reactivity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of chiral amines like this compound in asymmetric synthesis, where they serve as key intermediates for constructing complex molecular architectures. The phenoxy group attached to the benzene ring introduces electronic and steric effects that can be exploited in various catalytic processes. Moreover, the tertiary amine functionality makes this compound a promising candidate for hydrogenation reactions and other amine-based catalytic transformations.

One of the most intriguing aspects of (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine is its role in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with specific pharmacokinetic profiles. For instance, its ability to form stable aminal bonds has been leveraged in peptide synthesis, offering new avenues for drug delivery systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and stereoselective reduction. The use of chiral catalysts has enabled the efficient production of the (S)-enantiomer, which is critical for maintaining the desired stereochemical integrity. Recent advancements in asymmetric catalysis have further enhanced the yield and purity of this compound, making it more accessible for large-scale applications.

The application of (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine extends beyond pharmaceuticals into materials science. Its ability to act as a versatile ligand in transition metal complexes has opened new possibilities in homogeneous catalysis. For example, it has been employed as a chiral ligand in enantioselective hydrogenation reactions, demonstrating high enantioselectivity and turnover numbers.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been integrated into its production processes. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly applications.

In conclusion, (1S)-1-4-(2-methylpropoxy)phenylethan-1-amine with CAS No. 1212119-90-8 represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and catalytic applications, positions it as a valuable tool for future innovations in chemistry and materials science.